Cas no 816449-04-4 (1-ethyl-1H-indole-4-carboxylic acid)

• Product name: 1-ethyl-1H-indole-4-carboxylic acid
• CAS No: 816449-04-4
• MF: C₁₁H₁₁NO₂
• MW: 189.211
• MDL: MFCD11641389
• CID: 4200780
• PubChem ID: 28742050

1-ethyl-1H-indole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-4-carboxylic acid, 1-ethyl-
• 1-Ethyl-1H-indole-4-carboxylic acid
• CS-0183640
• ALBB-033523
• FJYNRASKRRGIKZ-UHFFFAOYSA-N
• A1-15358
• SCHEMBL5761906
• 1-ethyl-1H-indole-4-carboxylicacid
• P19555
• 816449-04-4
• SY322833
• MFCD11641389
• AKOS009459446
• LS-12753
• 1-ethylindole-4-carboxylic acid
• 1-ethyl-1H-indole-4-carboxylic acid

• MDL： MFCD11641389
• Inchi： InChI=1S/C11H11NO2/c1-2-12-7-6-8-9(11(13)14)4-3-5-10(8)12/h3-7H,2H2,1H3,(H,13,14)
• InChI Key： FJYNRASKRRGIKZ-UHFFFAOYSA-N
• SMILES： CCN1C=CC2=C(C=CC=C21)C(=O)O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids